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Introduction
These application notes provide a comprehensive overview of protocols to assess the impact

of Nabitan (Nabilone), a synthetic cannabinoid, on spasticity. Nabilone is a partial agonist of

the CB1 and CB2 cannabinoid receptors.[1] The protocols detailed below cover both preclinical

and clinical evaluation methods, offering a framework for researchers and drug development

professionals to investigate the therapeutic potential of Nabilone in mitigating spasticity.

Spasticity, a motor disorder characterized by a velocity-dependent increase in tonic stretch

reflexes, is a common and often debilitating symptom of upper motor neuron lesions resulting

from conditions such as spinal cord injury (SCI), multiple sclerosis (MS), and stroke.

Mechanism of Action: Cannabinoid Receptor
Signaling in Spasticity
Nabilone exerts its effects primarily through the activation of the CB1 cannabinoid receptor,

which is densely expressed in the central nervous system.[2] The leading hypothesis for its
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anti-spastic effect involves the modulation of neurotransmitter release at presynaptic terminals.

In the context of spasticity, which is believed to result from a loss of descending inhibitory input

to motor neurons, the activation of CB1 receptors can reduce the release of excitatory

neurotransmitters like glutamate.[3] This, in turn, can dampen hyperexcitability within spinal

reflex arcs, leading to a reduction in muscle tone and spasms. The CB1 receptor is a G-protein

coupled receptor (GPCR) that, upon activation, initiates a signaling cascade.[4]
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Caption: CB1 Receptor Signaling Pathway.
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Table 1: Summary of Clinical Trial Data for Nabilone in
Spasticity
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Study
Populatio
n

N
Study
Design

Nabilone
Dosage

Primary
Outcome
Measure

Results

Pooyania

et al., 2010

Spinal

Cord Injury
11

Double-

blind,

placebo-

controlled

crossover

0.5 mg

once or

twice daily

Ashworth

Scale

Significant

decrease

in

Ashworth

score in

the most

involved

muscle

(p=0.003)

and total

Ashworth

score

(p=0.001)

with

Nabilone.

[5][6][7][8]

Wissel et

al., 2006

Upper

Motor

Neuron

Syndrome

(UMNS)

13

Double-

blind,

placebo-

controlled

crossover

1 mg daily

11-Point

Box Test

(pain)

Significant

decrease

in

spasticity-

related

pain (p <

0.05). No

significant

change in

spasticity

as

measured

by the

Ashworth

scale.[9]

[10][11][12]

[13]
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ClinicalTria

ls.gov

NCT01222

468

Spinal

Cord Injury
-

Randomize

d, placebo-

controlled

crossover

Titrated up

to 3.0 mg

daily

Not yet

reported

To study

the effect

of Nabilone

on

spasticity

and

neuropathi

c pain.[14]

Table 2: Preclinical Assessment of Cannabinoids in
Spasticity Models

Study Animal Model Cannabinoid
Assessment
Method

Key Findings

Baker et al.,

2000 (as cited in

literature)

Experimental

Autoimmune

Encephalomyeliti

s (EAE) in mice

R(+)WIN55,212-

2 and CP55,940

(CB1/CB2

agonists)

Resistance to

hindlimb flexion

measured by a

strain gauge

Both agonists

inhibited

spasticity. The

effect was lost in

CB1-deficient

mice, indicating a

CB1-mediated

mechanism.

Bennett et al.,

1999

Sacral spinal

cord transection

in rats

Not specified

H-reflex

amplitude, EMG

recordings

Model develops

hypertonia,

hyperreflexia,

and clonus, with

a significant

increase in H-

reflex two weeks

post-injury.[3][9]

Experimental Protocols
Preclinical Assessment of Nabilone in a Rat Model of
Spinal Cord Injury-Induced Spasticity
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This protocol outlines a preclinical study to assess the efficacy of Nabilone in a rat model of

spasticity induced by spinal cord transection.

1. Animal Model of Spasticity: Sacral Spinal Cord Transection

Animals: Adult female Sprague-Dawley rats (220-250g).

Anesthesia: Anesthetize the rat with an appropriate anesthetic (e.g., isoflurane).

Surgical Procedure:

Perform a laminectomy at the L2 vertebra to expose the S1 and S2 sacral spinal cord

segments.[15]

Make a complete transection of the spinal cord at the S2 level using fine surgical scissors.

[3][9][15]

Suture the muscle and skin layers.

Provide post-operative care, including analgesics and manual bladder expression, until

autonomic control is regained.

Confirmation of Spasticity: Spasticity, characterized by hypertonia, hyperreflexia, and clonus

of the tail muscles, typically develops within 2-4 weeks post-transection.[3][9]

2. Nabilone Administration

Dosage: Based on clinical studies and the need for allometric scaling, a starting dose of 0.5-

1.0 mg/kg can be used. A dose-response study is recommended.

Route of Administration: Intraperitoneal (i.p.) injection or oral gavage.

Treatment Schedule: Administer Nabilone or vehicle control daily for a specified period (e.g.,

1-2 weeks) after the development of stable spasticity.

3. Assessment of Spasticity

Electromyography (EMG):
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Electrode Placement: Insert fine-wire EMG electrodes into the tail muscles (e.g., flexor

and extensor caudalis muscles).

Stimulation: Apply a controlled mechanical stimulus (e.g., passive stretch of the tail) or a

cutaneous stimulus (e.g., light touch or pinch).

Recording: Record EMG activity before and after Nabilone/vehicle administration. The

signal should be amplified and filtered (e.g., 10-500 Hz bandpass).[16]

Analysis: Quantify the amplitude and duration of EMG bursts in response to the stimulus.

A reduction in these parameters indicates an anti-spastic effect.

H-Reflex Measurement:

Stimulation: Electrically stimulate the caudal nerve trunk with single pulses of varying

intensity.

Recording: Record the compound muscle action potentials (M-wave and H-reflex) from the

tail muscles using EMG electrodes.

Procedure: Determine the maximal M-wave (Mmax) and maximal H-reflex (Hmax). The

H/M ratio (Hmax/Mmax) is a measure of motoneuron excitability.[17]

Analysis: A decrease in the H/M ratio following Nabilone treatment suggests a reduction in

spinal reflex hyperexcitability.

Clinical Assessment of Nabilone in Patients with
Spasticity
This protocol is based on a double-blind, placebo-controlled crossover study design.

1. Patient Population

Inclusion Criteria: Patients with stable spasticity (e.g., for at least 3 months) due to spinal

cord injury or multiple sclerosis, with a baseline Modified Ashworth Scale (MAS) score of ≥2

in at least one affected muscle group.
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Exclusion Criteria: Contraindications to cannabinoids, concurrent use of other investigational

drugs, or changes in anti-spasticity medication within the last month.

2. Study Design

Design: A randomized, double-blind, placebo-controlled crossover study.

Phases:

Phase 1 (4 weeks): Patients receive either Nabilone (e.g., 0.5 mg daily, with an option to

titrate up to 1 mg daily) or a matching placebo.[5][6]

Washout Period (2 weeks): Patients receive no study medication.

Phase 2 (4 weeks): Patients are crossed over to the other treatment arm.

3. Outcome Measures

Primary Outcome: Change from baseline in the Modified Ashworth Scale (MAS) score for the

most affected muscle group.

Secondary Outcomes:

Spasm Frequency Scale: Patient-reported frequency of spasms.

Visual Analog Scale (VAS) for Spasticity: Patient-reported severity of spasticity.

Clinician and Patient Global Impression of Change: Overall assessment of improvement.

Pain Scales: (e.g., 11-Point Box Test) for spasticity-related pain.[9][10]

4. Assessment Schedule

Assessments should be performed at baseline, at the end of Phase 1, at the end of the

washout period, and at the end of Phase 2.
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Caption: Preclinical workflow for assessing Nabilone's effect on spasticity.

Logical Relationship of Clinical Assessment Protocols
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Caption: Logical flow of a clinical trial for Nabilone in spasticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Assessing Nabitan's
(Nabilone) Impact on Spasticity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213275/docs#application-notes-and-protocols-for-
assessing-nabitan-s-nabilone-impact-on-spasticity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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